Cas no 693255-19-5 (6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 693255-19-5
• MF: C₁₉H₁₆BrNO₆
• MW: 434.237444877625
• CID: 6418114
• PubChem ID: 1316476
• Update Time: 2025-08-05

6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• SR-01000265154
• 6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxochromene-3-carboxamide
• SR-01000265154-1
• AKOS002234192
• 693255-19-5
• F1450-0163

• Inchi： 1S/C19H16BrNO6/c1-24-14-5-4-12(9-15(14)25-2)21-18(22)13-7-10-6-11(20)8-16(26-3)17(10)27-19(13)23/h4-9H,1-3H3,(H,21,22)
• InChI Key： BPIUDBJWDSIIFK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2OC)C=C1C(NC1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 433.01610g/mol
• Monoisotopic Mass: 433.01610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Additional information on 6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

6-Bromo-N-(3,4-Dimethoxyphenyl)-8-Methoxy-2-Oxo-2H-Chromene-3-Carboxamide (CAS No: 693255-19-5)

6-Bromo-N-(3,4-Dimethoxyphenyl)-8-Methoxy-2-Oxo-2H-Chromene-3-Carboxamide is a complex organic compound with the CAS registry number 693255-19-5. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The molecule features a bromine atom at position 6, methoxy groups at positions 3 and 4 on the phenyl ring, and a methoxy group at position 8 of the chromene system. Additionally, it contains a carboxamide functional group at position 3 of the chromene ring.

The synthesis of 6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and amidation. The compound's structure is highly functionalized, making it a potential candidate for various applications in medicinal chemistry and materials science. Recent studies have highlighted its potential as a scaffold for drug development due to its unique combination of functional groups and structural complexity.

One of the key areas of research on this compound is its biological activity. Preliminary in vitro studies have shown that 6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. The presence of multiple electron-donating groups (such as methoxy groups) and the bromine atom contributes to its potential pharmacological properties. However, further in vivo studies are required to confirm its efficacy and safety profiles.

In terms of chemical synthesis, researchers have explored various strategies to optimize the synthesis of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis process but also aligns with green chemistry principles by minimizing waste and energy consumption.

The structural versatility of 6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide makes it an attractive candidate for further modification. By altering substituents at different positions on the chromene ring or the phenyl group, researchers can potentially tailor its properties for specific applications. For example, modifying the bromine atom or methoxy groups could lead to compounds with enhanced solubility or improved bioavailability.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These techniques provide valuable insights into the molecular integrity and stereochemistry of the compound, ensuring its reliability for downstream applications.

In conclusion, 6-bromo-N-(3,4-dimethoxyphenyl)-8-methoxy-2 oxo 2H chromene 3 carboxamide (CAS No: 693255 19 5) is a promising compound with diverse potential applications in pharmaceuticals and related fields. Its unique structure and functional groups make it a valuable tool for researchers exploring novel therapeutic agents or advanced materials.